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Compound of Interest

Compound Name: Lactose octaacetate

Cat. No.: B15565674

Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides detailed application notes and protocols for the comprehensive

analytical characterization of lactose octaacetate. The following techniques are covered:

Nuclear Magnetic Resonance (NMR) Spectroscopy, Fourier-Transform Infrared (FTIR)

Spectroscopy, Mass Spectrometry (MS), High-Performance Liquid Chromatography (HPLC),

Thin-Layer Chromatography (TLC), Ultraviolet-Visible (UV-Vis) Spectroscopy, and X-ray

Crystallography.

Physicochemical Properties
A summary of the key physicochemical properties of lactose octaacetate is presented in Table

1. These values are essential for preliminary identification and for setting up analytical

experiments.

Table 1: Physicochemical Properties of Lactose Octaacetate
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Property Value Reference

Molecular Formula C₂₈H₃₈O₁₉ [1][2]

Molecular Weight 678.59 g/mol [1][2]

Appearance White Crystalline Solid [3]

Melting Point
75-78 °C to 139-141 °C (Varies

with anomeric form and purity)
[3][4][5]

Specific Rotation [α]D
-27° to -28° (in 0.01%

methanol)
[4]

Solubility

Soluble in Dichloromethane

(DCM), Dimethylformamide

(DMF), Dimethyl Sulfoxide

(DMSO), Ethyl Acetate

(EtOAc), Methanol (MeOH)

[3]

Spectroscopic Characterization
Spectroscopic techniques are fundamental for elucidating the molecular structure of lactose
octaacetate.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for the structural confirmation of lactose octaacetate,

providing detailed information about the proton and carbon environments within the molecule.

Protocol for ¹H and ¹³C NMR Analysis:

Sample Preparation: Dissolve approximately 20 mg of lactose octaacetate in 0.6 mL of

deuterated chloroform (CDCl₃).[3][4]

Instrument: A 500 MHz NMR spectrometer is recommended for optimal resolution.[3][4]

¹H NMR Acquisition:

Record the spectrum at room temperature.
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Use tetramethylsilane (TMS) as an internal standard (0 ppm).

Acquire a sufficient number of scans to achieve a good signal-to-noise ratio.

¹³C NMR Acquisition:

Record the spectrum at a frequency of 126 or 151 MHz.[4]

Use the CDCl₃ solvent peak (δ = 77.16 ppm) for referencing.

Employ proton decoupling to simplify the spectrum.

Table 2: Key ¹H and ¹³C NMR Chemical Shift Assignments for Lactose Octaacetate in CDCl₃

¹H NMR (ppm) Assignment ¹³C NMR (ppm) Assignment

~2.0

Methyl protons of

acetyl groups

(COCH₃)

173.22, 170.87,

170.58, 170.45,

170.29, 170.25,

170.19

Carbonyl carbons of

acetyl groups (C=O)

5.62 – 5.41 (m)
Anomeric and other

ring protons

101.9 (C-1II), 89.2 (C-

1I)
Anomeric carbons

5.08 (dd) Ring protons

82.1 (C-4I), 71.5 (C-

5II), 70.8 (C-3II), 70.5

(C-2I)

Ring carbons

4.86 (m) Ring protons

69.6 (C-5I), 69.5 (C-

3I), 68.7 (C-2II), 66.8

(C-4II)

Ring carbons

4.49 (m) Ring protons
62.1 (C-6I), 61.8 (C-

6II)
CH₂ carbons

4.20 (d) Ring protons

20.94, 20.85, 20.82,

20.75, 20.67, 20.63,

20.60, 20.49

Methyl carbons of

acetyl groups (CH₃)

3.80 - 3.98 (m) Ring protons
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Note: Chemical shifts can vary slightly depending on the specific anomer (α or β) and the exact

experimental conditions. The data presented is a compilation from multiple sources.[1][4][5]

Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is used to identify the functional groups present in lactose octaacetate.

The presence of ester carbonyl groups and the absence of hydroxyl groups are key indicators

of complete acetylation.

Protocol for FTIR Analysis:

Sample Preparation: Prepare a potassium bromide (KBr) pellet containing a small amount of

the lactose octaacetate sample.[3]

Instrument: A standard FTIR spectrometer.

Acquisition:

Record the spectrum in the range of 4000-400 cm⁻¹.

Collect a sufficient number of scans (e.g., 132 scans) for a high-quality spectrum.[3][4]

Table 3: Characteristic FTIR Peak Assignments for Lactose Octaacetate

Wavenumber (cm⁻¹) Assignment

~3320
Absence of broad O-H stretching band (confirms

acetylation)

2985 C-H stretching from CH₂ and CH₃ groups

1752 Strong C=O stretching from acetyl ester groups

1436 CH₂ wagging

1371 C-H bending from CH₃ groups

~1220 C-O stretching of the ester linkage

Reference for peak assignments:[4][6]
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Mass Spectrometry (MS)
Mass spectrometry is employed to determine the molecular weight of lactose octaacetate and

to study its fragmentation patterns, further confirming its identity.

Protocol for Electrospray Ionization Time-of-Flight (ESI-TOF) MS Analysis:

Sample Preparation: Dissolve a small amount of lactose octaacetate in a suitable solvent

such as methanol or acetonitrile.

Instrument: An ESI-TOF mass spectrometer.

Acquisition:

Infuse the sample solution into the ESI source.

Acquire the mass spectrum in positive ion mode. Sodium adducts ([M+Na]⁺) are

commonly observed.

Table 4: Expected Mass-to-Charge Ratios (m/z) in ESI-MS

Ion Expected m/z

[M+Na]⁺ 701.19

Note: The exact observed m/z may vary slightly depending on the instrument calibration.

Chromatographic Techniques
Chromatographic methods are essential for assessing the purity of lactose octaacetate and

for quantitative analysis.

High-Performance Liquid Chromatography (HPLC)
HPLC is a versatile technique for the separation, identification, and quantification of lactose
octaacetate.

Proposed Protocol for HPLC Analysis:
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Sample Preparation: Dissolve a known concentration of lactose octaacetate in the mobile

phase. Filter the solution through a 0.45 µm syringe filter before injection.

HPLC System:

Column: A C18 column (e.g., 4.6 x 250 mm, 5 µm) or an amino-based column can be

used.

Mobile Phase: An isocratic mixture of acetonitrile and water (e.g., 70:30 v/v) is a good

starting point.

Flow Rate: 1.0 mL/min.

Detector: A Refractive Index Detector (RID) or a Charged Aerosol Detector (CAD) is

suitable as lactose octaacetate lacks a strong UV chromophore.

Injection Volume: 10-20 µL.

Analysis: Run the sample and compare the retention time with a known standard of lactose
octaacetate. For quantitative analysis, a calibration curve should be constructed using

standards of known concentrations.

Thin-Layer Chromatography (TLC)
TLC is a rapid and simple method for monitoring reaction progress during the synthesis of

lactose octaacetate and for a quick purity assessment.

Protocol for TLC Analysis:

Stationary Phase: Silica gel 60 F₂₅₄ TLC plates.

Mobile Phase: A mixture of ethyl acetate, methanol, and water in a ratio of 17:2:1 (v/v/v).[4]

Sample Application: Dissolve the sample in a suitable solvent (e.g., dichloromethane) and

spot it onto the TLC plate.

Development: Develop the plate in a chamber saturated with the mobile phase.
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Visualization: Visualize the spots by staining with a 10% sulfuric acid solution followed by

gentle heating.[4]

Table 5: TLC Data for Lactose Octaacetate

Parameter Value

Rf ~0.74

Reference:[4]

Other Analytical Techniques
Ultraviolet-Visible (UV-Vis) Spectroscopy
While lactose octaacetate does not have a strong chromophore in the standard UV-Vis range,

it can be used to assess for certain impurities and for quantitative analysis in specific solvents.

Protocol for UV-Vis Analysis:

Sample Preparation: Prepare a 1 mg/mL solution of lactose octaacetate in the desired

solvent (e.g., methanol, ethanol, acetonitrile).[4]

Instrument: A standard UV-Vis spectrophotometer.

Acquisition: Scan the sample from 190 to 400 nm.

Table 6: UV Absorption Maxima (λmax) of Lactose Octaacetate in Various Solvents
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Solvent λmax (nm)

Methanol 209

Ethanol 210

Acetonitrile 213 (with a shoulder at 221)

1,4-Dioxane 245

N,N-Dimethylformamide (DMF) 266

Dimethyl Sulfoxide (DMSO) 259

Reference:[4]

X-ray Crystallography
X-ray crystallography can be used to determine the precise three-dimensional structure of

lactose octaacetate in its crystalline form. This is particularly useful for confirming

stereochemistry and understanding packing interactions.

General Protocol for X-ray Crystallography:

Crystal Growth: High-quality single crystals of lactose octaacetate need to be grown. This is

often the most challenging step and may require screening various solvents and

crystallization techniques (e.g., slow evaporation, vapor diffusion).

Data Collection: A suitable single crystal is mounted on a goniometer and irradiated with X-

rays. A diffractometer is used to collect the diffraction data as the crystal is rotated.

Structure Solution and Refinement: The collected diffraction data is used to solve the crystal

structure, providing atomic coordinates and other structural parameters.

Note: As the crystallization of lactose octaacetate can be challenging, specific conditions may

need to be empirically determined.

Experimental Workflows (Graphviz Diagrams)
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The following diagrams illustrate the logical workflows for the characterization of lactose
octaacetate.

Sample Preparation
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Click to download full resolution via product page

Caption: General workflow for the analytical characterization of lactose octaacetate.

Start: Lactose Octaacetate Sample

Dissolve 20 mg in 0.6 mL CDCl3

Transfer to NMR Tube

Acquire 1H NMR Spectrum Acquire 13C NMR Spectrum

Process and Analyze Data

Report Chemical Shifts and Coupling Constants

Click to download full resolution via product page

Caption: Experimental workflow for NMR analysis of lactose octaacetate.
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HPLC Analysis TLC Analysis

Start: Lactose Octaacetate Sample

Dissolve in Mobile Phase / Suitable Solvent

Filter through 0.45 µm Syringe Filter Spot on TLC Plate

Inject into HPLC System

Analyze Chromatogram for Purity and Quantity

Develop in TLC Chamber

Visualize Spots

Click to download full resolution via product page

Caption: Workflow for chromatographic analysis (HPLC and TLC) of lactose octaacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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